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Compound of Interest

Compound Name: 2-Methyl-6-nitro-2H-indazole

Cat. No.: B1265699 Get Quote

Essential Safety and Handling of 2-Methyl-6-nitro-
2H-indazole
For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides crucial safety and logistical information for 2-
Methyl-6-nitro-2H-indazole (CAS No: 6850-22-2), focusing on personal protective equipment

(PPE), operational procedures, and disposal plans.

Hazard Summary
2-Methyl-6-nitro-2H-indazole is classified as a hazardous substance. Key hazard statements

indicate that it is harmful if swallowed, in contact with skin, or if inhaled. It is also very toxic to

aquatic life with long-lasting effects. Therefore, strict adherence to safety protocols is essential

to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following table summarizes the required PPE for handling 2-Methyl-6-nitro-2H-indazole.
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PPE Category Item
Standard/Specificat
ion

Purpose

Eye and Face

Protection

Safety glasses with

side-shields or

chemical safety

goggles

OSHA 29 CFR

1910.133 or European

Standard EN166

To protect against

chemical splashes

and flying particles.[1]

[2]

Face shield
EN166 (Optical class

3)

Recommended for

protection against

large volume

splashes.[2]

Hand Protection

Chemical-resistant

gloves (e.g., Nitrile

rubber)

Consult

manufacturer's

permeation data

To prevent skin

contact. Nitrile gloves

offer good resistance

to bases, oils, and

many solvents.[2]

Always inspect gloves

before use and

remove them correctly

to avoid

contamination.

Body Protection

Laboratory coat or

chemical-resistant

clothing

Based on risk

assessment

To protect skin and

personal clothing from

contamination.[3] For

significant splash

potential, chemical-

resistant suits (e.g.,

Type 6 EN

13034:2005) may be

necessary.[2]
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Respiratory Protection

Air-purifying respirator

(full-face or half-mask)

with appropriate

cartridges

NIOSH (US) or EN

(EU) approved

To be used when

there is a risk of

inhaling dust or

aerosols, especially in

poorly ventilated

areas.[3]

Experimental Protocols: Handling and Storage
Handling:

Ventilation: Always handle 2-Methyl-6-nitro-2H-indazole in a well-ventilated area, preferably

within a chemical fume hood.[4]

Avoid Contact: Prevent all personal contact with the substance, including inhalation of dust.

[4] Do not eat, drink, or smoke in areas where the chemical is handled.[4]

Grounding: For procedures that may generate dust, use explosion-proof equipment and

ensure it is properly grounded to prevent static discharge.[4]

Hygiene: Wash hands thoroughly with soap and water after handling.[4] Contaminated work

clothes should be laundered separately before reuse.[4]

Storage:

Container: Store in the original, tightly sealed container.[1][4] Ensure containers are clearly

labeled and free from leaks.[4]

Conditions: Keep in a cool, dry, and well-ventilated area.[1][4]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents.[1]

Temperature: Recommended storage is at 2-8°C in a refrigerator.[5]

Disposal Plan
Proper disposal of 2-Methyl-6-nitro-2H-indazole and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.
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Waste Chemical: Dispose of the chemical as hazardous waste through a licensed disposal

facility.[6] Do not dispose of it via sinks, regular trash, or evaporation.[6]

Contaminated Materials: Any materials used to clean up spills, such as absorbent pads,

should also be treated as hazardous waste and disposed of accordingly.

Empty Containers:

Thoroughly empty the container of all contents.

The first rinse of the container must be collected and disposed of as hazardous waste.[6]

For highly toxic chemicals, the first three rinses must be collected as hazardous waste.[6]

After thorough rinsing and air-drying, decontaminated containers can be disposed of or

recycled according to institutional and local regulations.[4]

Visual Workflow for PPE Selection and Use
The following diagram illustrates the decision-making process for selecting, using, and

disposing of personal protective equipment when handling 2-Methyl-6-nitro-2H-indazole.
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Start: Prepare to Handle
2-Methyl-6-nitro-2H-indazole

Assess Risk:
- Quantity

- Procedure (e.g., weighing, dissolving)
- Ventilation

Select Appropriate PPE

Don PPE Correctly

Perform Chemical Handling Task
in Designated Area (e.g., Fume Hood)

Decontaminate Work Area
and Equipment

Doff PPE in Correct Order
to Avoid Contamination

Dispose of Single-Use PPE
as Hazardous Waste

Clean and Store
Reusable PPE

If applicable

End: Procedure Complete

Click to download full resolution via product page

Caption: PPE workflow for handling 2-Methyl-6-nitro-2H-indazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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